Cas no 1521598-88-8 (2,3-Dichloro-4-cyclopropanecarbonylphenol)

• Product Name: 2,3-Dichloro-4-cyclopropanecarbonylphenol
• CAS No: 1521598-88-8
• MF: C₁₀H₈Cl₂O₂
• MW: 231.07532119751
• CID: 5742875
• PubChem ID: 81252309
• Update Time: 2025-10-28

2,3-Dichloro-4-cyclopropanecarbonylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1276820
• 1521598-88-8
• AKOS019823939
• 2,3-Dichloro-4-cyclopropanecarbonylphenol

• Inchi： 1S/C10H8Cl2O2/c11-8-6(10(14)5-1-2-5)3-4-7(13)9(8)12/h3-5,13H,1-2H2
• InChI Key： GCLLYEHCTSTYPX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(C1CC1)=O)O)Cl

Computed Properties

• Exact Mass: 229.9901349g/mol
• Monoisotopic Mass: 229.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,3-Dichloro-4-cyclopropanecarbonylphenol

Introduction to 2,3-Dichloro-4-cyclopropanecarbonylphenol (CAS No. 1521598-88-8)

2,3-Dichloro-4-cyclopropanecarbonylphenol (CAS No. 1521598-88-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its dichloro substitution on the phenolic ring and the presence of a cyclopropanecarbonyl group, which imparts distinct chemical properties and reactivity.

The synthesis of 2,3-Dichloro-4-cyclopropanecarbonylphenol involves a series of well-defined chemical reactions, typically starting from readily available precursors. The dichlorination of the phenolic ring can be achieved through electrophilic aromatic substitution, while the cyclopropanecarbonyl group can be introduced via a cycloaddition reaction or through the reaction of a suitable carbonyl compound with a cyclopropane derivative. The precise conditions and reagents used in these reactions are crucial for obtaining high yields and purity of the final product.

One of the key areas of interest in the study of 2,3-Dichloro-4-cyclopropanecarbonylphenol is its potential as an intermediate in the synthesis of more complex molecules. The presence of multiple functional groups, such as the phenolic hydroxyl, dichloro substituents, and the cyclopropanecarbonyl moiety, provides numerous opportunities for further chemical modifications. For instance, the phenolic hydroxyl group can undergo esterification or etherification reactions, while the dichloro substituents can be converted into other functional groups through nucleophilic substitution reactions.

In the pharmaceutical industry, 2,3-Dichloro-4-cyclopropanecarbonylphenol has shown promise as a lead compound for the development of new drugs. Recent studies have explored its biological activities, including its potential as an antimicrobial agent and its ability to modulate specific biological pathways. For example, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,3-Dichloro-4-cyclopropanecarbonylphenol exhibit potent activity against certain bacterial strains, making them potential candidates for the development of novel antibiotics.

Moreover, the unique electronic and steric properties of 2,3-Dichloro-4-cyclopropanecarbonylphenol make it an attractive candidate for use in materials science. Its ability to form stable complexes with various metal ions has led to its investigation as a ligand in coordination chemistry. Studies have shown that complexes formed with 2,3-Dichloro-4-cyclopropanecarbonylphenol exhibit interesting optical and magnetic properties, which could be exploited in the development of new materials for applications such as sensors and catalysts.

The environmental impact of 2,3-Dichloro-4-cyclopropanecarbonylphenol is another important consideration. While it is not classified as a hazardous substance under current regulations, ongoing research is being conducted to assess its biodegradability and potential effects on aquatic ecosystems. Preliminary studies suggest that it is relatively stable under environmental conditions but does not accumulate significantly in living organisms.

In conclusion, 2,3-Dichloro-4-cyclopropanecarbonylphenol (CAS No. 1521598-88-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and reactivity make it an important molecule for further research and development. As new studies continue to uncover its properties and potential uses, 2,3-Dichloro-4-cyclopropanecarbonylphenol is likely to play an increasingly significant role in various scientific and industrial applications.